Cas no 125928-18-9 (3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione)

• Product Name: 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione
• CAS No: 125928-18-9
• MF: C₁₃H₁₅NO₄S₂
• MW: 313.392501115799
• MDL: MFCD13969021
• CID: 5237933
• PubChem ID: 37963826
• Update Time: 2025-08-02

3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione
• STL466222
• (2-thioxo-1,3-thiazolan-3-yl)(3,4,5-trimethoxyphenyl)methanone
• (2-thioxo-1,3-thiazolidin-3-yl)(3,4,5-trimethoxyphenyl)methanone
• (2-Thioxo-thiazolidin-3-yl)-(3,4,5-trimethoxy-phenyl)-methanone
• Methanone, (2-thioxo-3-thiazolidinyl)(3,4,5-trimethoxyphenyl)-

• MDL： MFCD13969021
• Inchi： 1S/C13H15NO4S2/c1-16-9-6-8(7-10(17-2)11(9)18-3)12(15)14-4-5-20-13(14)19/h6-7H,4-5H2,1-3H3
• InChI Key： WBGZGPFRJSWWNV-UHFFFAOYSA-N
• SMILES： S1C(N(C(C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 2.4
• Topological Polar Surface Area: 105

Additional information on 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione

3-(3,4,5-Trimethoxybenzoyl)-1,3-thiazolidine-2-thione: A Comprehensive Overview

The compound with CAS No. 125928-18-9, commonly referred to as 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione is characterized by its complex molecular structure. The molecule consists of a benzene ring substituted with three methoxy groups at positions 3, 4, and 5. This substitution pattern imparts unique electronic properties to the benzene ring, enhancing its reactivity in certain chemical reactions. The thiazolidine ring system further adds complexity to the molecule's structure. Thiazolidines are known for their versatility in forming hydrogen bonds and their ability to act as both donors and acceptors in molecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 125928-18-9. Researchers have employed various methodologies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems. These innovations have not only improved the yield but also reduced the environmental footprint of the synthesis process. The compound's stability under different reaction conditions has been thoroughly investigated, making it a reliable building block for more complex molecules.

The pharmacological properties of 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione have been extensively studied. Preclinical trials have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have shown that this compound exhibits antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

In the realm of material science, CAS No. 125928-18-9 has found applications as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and hybrid materials. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

The environmental impact of 3-(3,4,5-trimethoxybenzoyl)-1,3-thiazolidine-2-thione has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These studies are crucial for ensuring that the compound can be safely used in industrial applications without posing risks to ecosystems.

Furthermore, the compound's role in green chemistry has been explored. Researchers have investigated its potential as a catalyst in sustainable chemical processes. Its ability to facilitate reactions under mild conditions could reduce energy consumption and waste generation in industrial settings.

In conclusion, CAS No. 125928-18-9, or 3-(3,4,5-trimethoxybenzoyl)-1